Cas no 2171628-86-5 (4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobut-2-ynoic acid)

• Product Name: 4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobut-2-ynoic acid
• CAS No: 2171628-86-5
• MF: C₂₅H₂₄N₂O₅
• MW: 432.468466758728
• CID: 5997409
• PubChem ID: 165527807
• Update Time: 2025-06-26

4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobut-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobut-2-ynoic acid
• 2171628-86-5
• EN300-1550964
• 4-[2-cyclobutyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]but-2-ynoic acid

• Inchi： 1S/C25H24N2O5/c28-22(29)13-6-14-26-24(30)23(16-7-5-8-16)27-25(31)32-15-21-19-11-3-1-9-17(19)18-10-2-4-12-20(18)21/h1-4,9-12,16,21,23H,5,7-8,14-15H2,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： OALCSZBRYNDTEM-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C(NCC#CC(=O)O)=O)C1CCC1)=O

Computed Properties

• Exact Mass: 432.16852187g/mol
• Monoisotopic Mass: 432.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobut-2-ynoic acid

4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobut-2-ynoic acid (CAS No. 2171628-86-5): A Comprehensive Overview of Its Synthesis, Biological Activity, and Applications in Biomedical Research

4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobut-2-ynoic acid represents a complex organic molecule with a unique structural framework that combines multiple functional groups, including a fluoren-9-yl moiety, a cyclobutyl ring, and a but-2-ynyl chain. This compound has garnered significant attention in the field of biomedical research due to its potential applications in drug development, molecular imaging, and targeted therapy. The fluoren-9-yl group, a polycyclic aromatic hydrocarbon, is often utilized in solid-phase synthesis for peptide conjugation, while the cyclobutyl ring provides structural rigidity and stability. The but-2-ynyl functionality, a terminal alkyne group, offers versatility in click chemistry reactions, making this compound a valuable scaffold for functionalization. The synthesis of this molecule typically involves multi-step processes, including coupling reactions, cyclization, and functional group modifications, which are critical for achieving the desired stereochemistry and purity.

The fluoren-9-yl moiety in this compound is particularly noteworthy for its role in enhancing molecular recognition and binding affinity to specific biological targets. Recent studies have demonstrated that fluoren-9-yl-based molecules can selectively interact with proteins and nucleic acids, making them promising candidates for drug design. The cyclobutyl ring, on the other hand, contributes to the molecule's hydrophobicity and resistance to metabolic degradation, which are essential properties for improving drug bioavailability. The but-2-ynyl group further expands the molecule's utility by enabling the incorporation of diverse functional groups through copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a widely used technique in bioconjugation. These structural features collectively position the compound as a versatile platform for developing novel therapeutics and diagnostic agents.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobut-2-ynoic acid with high yields and purity. One of the most promising approaches involves the use of solid-phase peptide synthesis (SPPS) to construct the fluoren-9-yl-amino acid unit, followed by coupling with the cyclobutyl and but-2-ynyl moieties. This method allows for precise control over the molecular architecture, ensuring optimal spatial orientation for biological interactions. Additionally, the introduction of protecting groups during synthesis is critical for preventing unwanted side reactions and maintaining the integrity of the final product. The development of scalable and cost-effective synthesis protocols for this compound is a key focus area for researchers aiming to translate its potential into practical applications.

Biological studies on 4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobut-2-ynoic acid have revealed its potential as a tool for targeting specific cellular pathways. For instance, the fluoren-9-yl group has been shown to enhance the binding affinity of molecules to DNA and RNA, making it a valuable component in the design of antisense oligonucleotides and siRNA delivery systems. The cyclobutyl ring's hydrophobic nature also facilitates the molecule's interaction with lipid membranes, which is advantageous for drug delivery across biological barriers. Furthermore, the but-2-ynyl functionality allows for the attachment of targeting ligands, such as antibodies or peptides, enabling the molecule to be directed to specific tissues or cells. These properties make the compound a promising candidate for applications in cancer therapy, neurodegenerative disease treatment, and regenerative medicine.

Recent research has also highlighted the potential of 4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobut-2-ynoic acid in the development of molecular imaging agents. The fluoren-9-yl group's photophysical properties, including strong fluorescence and long excited-state lifetimes, make it an ideal candidate for fluorescent labeling and tracking of biological processes. By conjugating this compound with fluorescent dyes or quantum dots, researchers can create highly sensitive imaging agents capable of visualizing cellular processes in real-time. The but-2-ynyl functionality further enhances the molecule's utility in bioconjugation, allowing for the incorporation of imaging probes without compromising the molecule's structural integrity. These capabilities have significant implications for applications in diagnostic imaging, drug discovery, and biomedical research.

Despite its promising applications, the safety and toxicity profile of 4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobut-2-ynoic acid must be thoroughly evaluated before its use in clinical settings. Preliminary studies suggest that the molecule exhibits low cytotoxicity, but further in vitro and in vivo experiments are needed to confirm its safety for human use. The fluoren-9-yl group, while beneficial for molecular interactions, may have potential genotoxic effects that require careful assessment. Additionally, the long-term stability of the compound in biological systems and its metabolic fate are critical factors that need to be addressed. Rigorous toxicological studies will be essential to ensure the safety of this molecule for therapeutic and diagnostic applications.

The future of 4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobut-2-ynoic acid lies in its integration into advanced drug delivery systems and personalized medicine. By leveraging its structural versatility, researchers can design molecules tailored to specific patient needs, enhancing treatment efficacy and minimizing side effects. The development of combination therapies involving this compound and other biologically active agents is another promising avenue for future research. As synthetic methods continue to evolve, the production of this compound will become more efficient, enabling large-scale applications in biomedicine. The ongoing exploration of its potential in various fields underscores its significance as a key player in the next generation of therapeutic and diagnostic innovations.